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Compound Focus: Bixafen

CAS No.: 581809-46-3

Cat. No.: S641858

FAQ & Troubleshooting Guide

Here are answers to common questions researchers might have regarding Bixafen's environmental

persistence.

Q1: What is the environmental profile of Bixafen? Bixafen is a widely used fungicide with a high

potential for environmental persistence and accumulation, especially in soil [1] [2].

The table below summarizes its key environmental fate properties:

Property Value Implication / Note

Water Solubility (at 20°C, pH 0.49 mg/L [1] Low solubility, prone to sorption to soil

7 and organic matter.

Octanol-Water Partition 3.3[1] High lipophilicity, potential for

Coefficient (Log P) bioaccumulation.

Soil Half-Life (DTso) Range: 30.6 to >1235 Highly persistent; varies with soil type
days [2] [3] (longest in silt loam).

Toxicity to Fish (96-h LCso) e.g., 0.095 mg/L for Highly toxic to aquatic organisms.

Rainbow trout [3]
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Q2: How can I monitor and analyze Bixafen residues in the environment? High-Performance Liquid
Chromatography-Mass Spectrometry (HPLC-MS) combined with a QuUEChERS sample preparation is a

robust and widely used method. This protocol is validated for water, soil, and plant matrices [4].

The workflow for this analytical method is as follows:

Sample Collection

:

Extraction with Acetonitrile

:

Cleanup with MWCNTs and PSA

:

Analysis via HPLC-MS

Data Analysis & Quantification

Click to download full resolution via product page

Detailed Protocol [4]:

¢ Instrumentation: HPLC system coupled to a Mass Spectrometer.
e Chromatography Conditions:

o Column: C18 column (e.g., 2.1 mm x 100 mm, 1.8 pm).

o Mobile Phase: Acetonitrile (A) and 0.1% Formic acid in water (B).

o Flow Rate: 0.2 mL/min.

o Injection Volume: 2 pL.

o Gradient Elution: Programmed from 10% A to 95% A over a defined runtime.
e Mass Spectrometry Conditions:

o lonization Mode: Electrospray lonization (ESI), negative mode.
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o Precursor lon (m/z): 412.0 [M-H]".
e Sample Preparation (QUEChERS Method):
o Extraction: Homogenize 10 g of soil or plant material with 10 mL of acetonitrile and vortex.
o Clean-up: Add adsorbents like Multi-Walled Carbon Nanotubes (MWCNTSs) and N-
propylethylenediamine (PSA) to the extract to remove pigments, fatty acids, and other
impurities.
o Concentration: Evaporate the clean extract to near dryness under a gentle nitrogen stream
and reconstitute in acetonitrile for instrumental analysis.
¢ Method Performance:
o Limit of Quantification (LOQ): Can be as low as 5.0 pg/kg in soil [5].
o The method shows good linearity, accuracy, and precision, making it suitable for residue
analysis [4].

Q3: Does Bixafen accumulate in soil over time, and what are the risks? Yes, monitoring studies confirm
that Bixafen can accumulate in agricultural soils after repeated applications and become a "legacy
contaminant,”" detectable even in seasons when it was not applied [2] [6]. While standard laboratory tests
with Eisenia fetida earthworms indicated a potential risk, a multi-year field study demonstrated no
unacceptable long-term effects on natural earthworm populations even at concentrations significantly
higher than typical field exposures [2]. This highlights the importance of higher-tier, realistic field studies for

risk assessment.

Q4: What is the ecotoxicological profile of Bixafen, particularly for aquatic models? Bixafen is highly

toxic to aquatic organisms. Research using zebrafish embryos as a model has revealed several specific toxic
effects [3]:

¢ Developmental Toxicity: Exposure leads to delayed hatching, yolk sac edema, and spinal curvature.

e Cardiovascular Toxicity: Induces pericardial edema, reduces heart rate, and disrupts the formation
and function of the heart and blood vessels.

e Oxidative Stress: Triggers an increase in reactive oxygen species (ROS), leading to cellular
damage.

e Apoptosis: Promotes cell death, particularly in the heart.

Key Considerations for Experimental Design

When planning your research, please consider that solutions for reducing Bixafen's persistence are an

emerging area of science. Current research focuses on:
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e Advanced Monitoring: Emphasizing long-term, multi-depth soil sampling to understand the full
extent of contamination and leaching potential [6].

¢ Transformation Products (TPs): The environmental breakdown products of pesticides can be more
mobile and persistent than the parent compound. Your analytical methods should account for these
TPs [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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